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Compound of Interest

Compound Name: 2-((3-Ethoxybenzyl)amino)ethanol

CAS No.: 889949-65-9

Cat. No.: B183788

Get Quote

Executive Summary & Compound Identity
N-(3-ethoxybenzyl)ethanolamine is a secondary amine combining a lipophilic 3-ethoxybenzyl

moiety with a polar 2-aminoethanol (ethanolamine) chain.[1] In drug development, it frequently

appears as a synthetic intermediate, a degradation impurity of larger pharmaceutical agents, or

a structural analog in the study of phenethylamine-class designer drugs.

Accurate identification requires distinguishing this compound from its positional isomers (2-

ethoxy and 4-ethoxy analogs) and isobaric species (e.g., dimethoxybenzyl derivatives).[1] This

guide details the specific electrospray ionization (ESI) fragmentation pathways that serve as its

spectral fingerprint.
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Property Detail

IUPAC Name 2-[(3-ethoxybenzyl)amino]ethanol

Molecular Formula C₁₁H₁₇NO₂

Exact Mass 195.1259 Da

Precursor Ion [M+H]⁺ m/z 196.13

Key Structural Features

Secondary amine (protonation site), Benzyl

ether (cleavage site), Primary alcohol (water

loss)

Experimental Protocol: LC-MS/MS Conditions
To replicate the fragmentation patterns described below, the following "self-validating" protocol

is recommended. This setup ensures optimal ionization of the secondary amine and sufficient

chromatographic resolution from isomers.

Methodology
Ionization Source: Electrospray Ionization (ESI) in Positive Mode.[1]

Mobile Phase A: Water + 0.1% Formic Acid (Protonation source).[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm) to retain the polar ethanolamine

tail.[1]

Collision Energy (CE): Stepped CE (15, 30, 45 eV) is critical to observe both the fragile

water-loss ions and the stable benzyl cations.[1]

Workflow Visualization
The following diagram outlines the analytical decision tree for confirming N-(3-

ethoxybenzyl)ethanolamine.
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Figure 1: Analytical workflow and fragmentation energy dependence for N-(3-

ethoxybenzyl)ethanolamine.

Fragmentation Mechanism & Pathway Analysis
The fragmentation of N-(3-ethoxybenzyl)ethanolamine under ESI-MS/MS is driven by the

protonated secondary amine.[1] The pathway bifurcates into two primary channels: neutral loss

of water (characteristic of the ethanolamine tail) and benzylic cleavage (characteristic of the

aromatic head).

Primary Pathway A: The Ethanolamine Signature (m/z
178)
At low collision energies, the hydroxyl group on the ethanolamine side chain facilitates an

intramolecular elimination of water.

Mechanism: 1,2-elimination or neighboring group participation by the amine nitrogen.[1]

Transition:[M+H]+ (196) → [M+H - H₂O]+ (178)

Diagnostic Value: Confirms the presence of the ethanolamine chain.[2][3][4] If this loss is

absent, the compound may be a simple ethylamine or methoxy-analog.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b183788/docs?utm_src=pdf-body-img#lc-ms-ms-fragmentation-guide-n-3-ethoxybenzyl-ethanolamine-1
https://webbook.nist.gov/cgi/inchi?ID=C5630819&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C5630819&Mask=200
https://www.osti.gov/servlets/purl/2008196
https://www.chromatographyonline.com/view/ethanolamines-water-samples-lc-ms-0
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/TP_094_32e366980a/TP-094.pdf
https://webbook.nist.gov/cgi/inchi?ID=C5630819&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Pathway B: The Benzyl Cation Series (m/z 135
→ 107)
This is the most abundant pathway at medium-to-high collision energies.[1] The C-N bond is

the weakest link due to the stability of the resulting benzyl cation.

Formation of 3-Ethoxybenzyl Cation (m/z 135):

Inductive cleavage breaks the benzyl-nitrogen bond.[1]

The charge is retained on the benzyl ring, stabilized by the ethoxy group resonance.

Transition:[M+H]+ (196) → [C₉H₁₁O]+ (135) + Neutral Ethanolamine (61 Da)

Secondary Fragmentation (m/z 107):

The ethoxy group undergoes a rearrangement (typically a four-membered transition state)

to eliminate a neutral ethylene molecule (C₂H₄, 28 Da).[1]

This leaves a hydroxybenzyl cation (or its tropylium equivalent).[1]

Transition:[C₉H₁₁O]+ (135) → [C₉H₇O]+ (107) + C₂H₄

Pathway Visualization
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Figure 2: Proposed fragmentation tree.[1] The m/z 135 → 107 transition is the defining

characteristic of ethoxybenzyl moieties.
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Comparative Performance: Differentiating
Alternatives
In a drug development context, "alternatives" often refer to positional isomers (2-ethoxy, 4-

ethoxy) or isobars (dimethoxy).[1] Differentiating these requires comparing relative ion

abundances (RIA).[1]

Comparison Table: 3-Ethoxy vs. Isomers
Feature 3-Ethoxy (Meta) 2-Ethoxy (Ortho) 4-Ethoxy (Para)

Retention Time (C18) Intermediate

Typically Last

(Intramolecular H-

bonding)

Typically First (Most

Polar/Exposed)

Water Loss (m/z 178) Moderate
High (Ortho-effect

facilitates elimination)
Moderate

Benzyl Cation (m/z

135)
Dominant Base Peak Strong Strong

m/z 107/135 Ratio High Low/Medium High

Specific Mechanism

Meta-position allows

stable cation

formation but less

steric hindrance for

secondary

fragmentation.[1]

Ortho-substituents

often stabilize the

parent ion or lead to

specific "ortho-effect"

losses (e.g., alcohol

loss) not seen in

meta.[1]

Para-resonance

stabilization is strong;

fragmentation pattern

is very similar to meta

but often

distinguishable by

chromatography.[1]

Differentiation Strategy:

Chromatography is King: While MS spectra are similar, the ortho isomer (2-ethoxy) usually

elutes differently due to steric shielding of the polar amine/ether oxygen.

The m/z 107 Marker: As noted in studies of ethoxybenzylpiperazines (see references), the

m/z 107 fragment (loss of ethylene) is a robust marker for the ethoxy group. If the peak is at

m/z 121 (loss of CH2), it would indicate a propoxy or methoxy-methyl isomer, not ethoxy.[1]
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Summary of Diagnostic Ions
Use this table to program your Multiple Reaction Monitoring (MRM) or Data-Dependent

Acquisition (DDA) methods.

m/z (Exp) Formula Fragment Identity
Relative
Abundance (Est.)

196.13 [C₁₁H₁₈NO₂]⁺ Protonated Parent
Variable (Source

dependent)

178.12 [C₁₁H₁₆NO]⁺ Loss of H₂O 20 - 40%

135.08 [C₉H₁₁O]⁺ 3-Ethoxybenzyl Cation 100% (Base Peak)

107.05 [C₉H₇O]⁺ Hydroxybenzyl Cation 30 - 60%

91.05 [C₉H₇]⁺ Tropylium Ion 10 - 20%

77.04 [C₆H₅]⁺ Phenyl Cation < 10%

References
Differentiation of Ethoxybenzyl Isomers: Comparison of fragmentation patterns in

ethoxybenzyl-substituted derivatives (e.g., piperazines) confirms the m/z 135 → 107

pathway as a primary diagnostic tool for the ethoxybenzyl moiety. Source: Journal of

Chromatographic Science. "Differentiation of Methylenedioxybenzylpiperazines and

Ethoxybenzylpiperazines by GC–IRD and GC–MS". [1]

Fragmentation of Protonated Benzylamines: Establishes the fundamental rule that N-benzyl

fragmentation is dominated by the formation of the benzyl cation via inductive cleavage of

the C-N bond. Source: Journal of Mass Spectrometry. "Fragmentation mechanisms of

protonated benzylamines".

Ethanolamine Analysis by LC-MS: Provides protocols for the ionization and separation of

ethanolamine derivatives, highlighting the characteristic water loss ([M+H-18]). Source:

LCGC International.[1] "Ethanolamines in Water Samples by LC–MS".
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Compound Data (N-(3-ethoxybenzyl)ethanolamine): Chemical structure and property

validation. Source: PubChem Compound Summary.[1] [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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